Cas no 10264-18-3 (N-phenylpentanamide)

N-phenylpentanamide structure
N-phenylpentanamide structure
Product Name:N-phenylpentanamide
CAS No:10264-18-3
MF:C11H15NO
MW:177.242902994156
MDL:MFCD01675565
CID:204074
PubChem ID:82501
Update Time:2025-04-19

N-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, N-phenyl-
    • Valeranilide
    • N-phenylpentanamide
    • Brn 2360885
    • Einecs 233-603-4
    • N-Phenylvaleramide
    • N-Phenylpentanimidic acid
    • 10264-18-3
    • 2-n-propylacetanilide
    • SCHEMBL2183716
    • DTXSID50145430
    • N-phenyl-pentanoic acid amide
    • N-Phenylpentanamide #
    • AKOS002953968
    • 4-12-00-00390 (Beilstein Handbook Reference)
    • NS00023166
    • 2-propylacetanilide
    • EN300-8090736
    • MDL: MFCD01675565
    • Inchi: 1S/C11H15NO/c1-2-3-9-11(13)12-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,12,13)
    • InChI Key: PGMBORLSOHYBFJ-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

N-phenylpentanamide Pricemore >>

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